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Compound of Interest

Compound Name:
N2,N2-diethyl-5-nitropyrimidine-

2,4-diamine

Cat. No.: B11889639

Get Quote

Executive Summary & Compound Profile
N2,N2-diethyl-5-nitropyrimidine-2,4-diamine is a specialized pyrimidine building block

characterized by an electron-withdrawing nitro group at the C5 position and a lipophilic

diethylamino group at the C2 position.[1][2] Its primary application lies in its reduction to the

corresponding 2,4,5-triaminopyrimidine, a "privileged structure" precursor for synthesizing

fused heterocycles.

The C2-diethylamino motif serves as a crucial hydrophobic probe in Structure-Activity

Relationship (SAR) studies, often improving cellular permeability and targeting hydrophobic

pockets in enzymes such as Dihydrofolate Reductase (DHFR) and Tyrosine Kinases (e.g.,

EGFR, CDK).[1]
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Property Specification

CAS Number 56973-04-1

Molecular Formula C₈H₁₃N₅O₂

Molecular Weight 211.22 g/mol

Appearance Yellow to orange crystalline powder

Solubility
Soluble in DMSO, DMF, MeOH; Low solubility in

water

Key Reactivity C5-Nitro reduction; C4-Amino condensation

Core Synthetic Workflow: The Divergent Pathway
The utility of this compound branches from a single critical step: the reduction of the C5-nitro

group.[1] The resulting unstable triamine intermediate is immediately cyclized to form either

Pteridines (via 1,2-dicarbonyls) or Purines (via C1 synthons).[1]
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Figure 1: Divergent synthetic pathways from the parent nitro-pyrimidine.[1] The unstable

triamine intermediate is the branch point for generating bicyclic scaffolds.

Detailed Experimental Protocols
Note: All reactions involving nitro-reductions and cyclizations should be performed in a fume

hood.[1] The triamine intermediate is oxidation-sensitive and should be used immediately.[1]
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Protocol A: Reduction to 2-(Diethylamino)-4,5-
diaminopyrimidine
This step converts the C5-nitro group to a primary amine.[1] Two methods are provided:

Catalytic Hydrogenation (cleanest) and Chemical Reduction (for equipment-limited settings).[1]

Method 1: Catalytic Hydrogenation (Preferred)[1]
Dissolution: Dissolve 10 mmol (2.11 g) of the starting material in 50 mL of dry Ethanol

(EtOH).

Catalyst: Add 10% Pd/C (200 mg, ~10 wt% loading) under an argon blanket.

Reaction: Purge with H₂ gas (balloon pressure is sufficient) and stir vigorously at Room

Temperature (RT) for 4–6 hours.

Monitoring: Monitor by TLC (DCM:MeOH 9:1). The yellow starting spot (nitro) will disappear,

and a polar, fluorescent blue spot (amine) will appear.[1]

Workup: Filter through a Celite pad under argon to remove Pd/C.

Critical: Do not let the filtrate stand in air. Proceed immediately to Protocol B or C.

Method 2: Sodium Dithionite Reduction[1]
Suspension: Suspend 10 mmol of starting material in 40 mL water/ethanol (1:1).

Addition: Heat to 60°C. Add solid Sodium Dithionite (Na₂S₂O₄, 30 mmol) portion-wise over

20 minutes.

Observation: The yellow suspension will turn clear/colorless as the nitro group is reduced.

Workup: Neutralize with NaHCO₃, extract with Ethyl Acetate, and use immediately.

Protocol B: Synthesis of 2-(Diethylamino)-pteridines
(Isay Reaction)
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This protocol generates the pteridine core, a scaffold found in Methotrexate and various kinase

inhibitors.[1]

Preparation: Use the fresh filtrate from Protocol A (containing ~10 mmol of the triamine).

Condensation: Add 11 mmol of a 1,2-dicarbonyl compound (e.g., Glyoxal, Diacetyl, or Benzil)

directly to the ethanolic solution.

For Pteridine (unsubstituted): Use 40% Glyoxal solution.

For 6,7-Diphenylpteridine: Use Benzil.

Reflux: Heat the mixture to reflux (78°C) for 2–4 hours.

Precipitation: Cool the reaction mixture to 4°C. The pteridine product often precipitates as a

colored solid (yellow/orange).

Purification: Filter the solid and wash with cold ethanol. Recrystallize from DMF/Ethanol if

necessary.

Mechanistic Insight: The C5-amine attacks the more reactive carbonyl of the dione, followed by

dehydration and ring closure by the C4-amine.[1]

Protocol C: Synthesis of 2-(Diethylamino)-purines
(Traube Variant)
This protocol yields purine analogs, useful for adenosine receptor research.[1]

Reagent: Dissolve the crude triamine (10 mmol) in 15 mL of Triethyl Orthoformate (TEOF).

Catalysis: Add a catalytic amount of p-Toluenesulfonic acid (pTSA, 10 mg) or Acetic

Anhydride (1 mL).[1]

Cyclization: Reflux at 100–140°C for 4 hours.

Workup: Evaporate excess TEOF under reduced pressure.

Purification: The residue is typically a solid. Triturate with diethyl ether to remove impurities.
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Analytical Quality Control
To ensure the integrity of the starting material and intermediates, use the following HPLC

parameters.

HPLC Method for Purity Assessment
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and 360 nm (nitro absorbance).[1]

Expected Retention:

Nitro-precursor: ~6.5 min (Distinct yellow absorbance).[1]

Triamine intermediate: ~2.0 min (Highly polar, unstable).

Pteridine product: ~7.5–8.5 min (Highly fluorescent).[1]

Biological Relevance & Applications
The 2-diethylamino substituent introduced by this building block is not merely structural; it is

functional.[1]

Kinase Selectivity: In ATP-competitive inhibitors, the C2-substituent projects into the solvent-

exposed region or the hydrophobic specificity pocket of the kinase ATP-binding site.[1] The

diethyl group provides steric bulk that can improve selectivity against off-target kinases.[1]

Antifolate Activity: 2,4-diaminopteridines are classic inhibitors of DHFR. The N-alkylation at

the 2-amino position modulates the pKa of the pteridine ring, altering its binding affinity to the

enzyme's active site aspartate residue.[1]
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Solubility Enhancement: The diethylamino group disrupts crystal lattice packing compared to

the unsubstituted amino group, often improving the solubility of the final drug candidate in

organic formulation vehicles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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